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Compound of Interest

Compound Name: 7-Methoxyquinoline-2-carbonitrile
CAS No.: 1267077-00-8
Cat. No.: B1455501
Get Quote
. J

Executive Summary

7-Methoxyquinoline-2-carbonitrile is a functionalized quinoline derivative predominantly
utilized as a pharmacophore scaffold in the development of MT2 melatonin receptor agonists
and kinase inhibitors (specifically targeting EGFR and HER2 pathways). Its structural rigidity,
combined with the electronic properties of the C7-methoxy group, makes it an ideal
intermediate for structure-activity relationship (SAR) exploration.

Unlike simple quinolines, the presence of the nitrile group at the C2 position serves as a
versatile "chemical handle," allowing for rapid transformation into amides, carboxylic acids, or
tetrazoles, thereby expanding the chemical space for drug discovery.

Chemical Identity & Physical Properties[1][2][3]
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Property Specification
CAS Number 1267077-00-8
IUPAC Name 7-Methoxyquinoline-2-carbonitrile
2-Cyano-7-methoxyquinoline; 7-Methoxy-2-
Synonyms o L
quinolinecarbonitrile
Molecular Formula C11HsN20
Molecular Weight 184.19 g/mol
Appearance White to off-white crystalline solid
] ] 187-188 °C (Recrystallized from
Melting Point
EtOAc/Petroleum ether)
. Soluble in DMSO, DCM, Chloroform; Sparingly
Solubility ]
soluble in Water
SMILES COclcce2nc(C#N)ccc2cl

Synthetic Methodology

The most robust industrial route for synthesizing 7-Methoxyquinoline-2-carbonitrile is the
Reissert-Henze Reaction. This method avoids the harsh conditions of direct cyanation and
offers higher regioselectivity compared to nucleophilic substitution on halo-quinolines.

Reaction Pathway (Mechanism)

The synthesis proceeds via the activation of 7-methoxyquinoline N-oxide. The N-oxide is
activated by an acylating agent (typically benzoyl chloride or dimethylcarbamoyl chloride),
rendering the C2 position highly electrophilic. Subsequent attack by a cyanide source (TMSCN
or KCN) yields the target nitrile.

Visualization of Synthesis Logic

The following diagram illustrates the critical reaction flow and decision points for the synthesis.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1455501/docs?utm_src=pdf-body#technical-guide-7-methoxyquinoline-2-carbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7-Methoxyquinoline-2-carbonitrile
(CAS 1267077-00-8)
Nucleophilic Attack (CN-

Yield >90% Electrophilic Activation Henze Activation

Reissert-Hel
(PhCOCI/ TMSCN)

N-Oxidation
(Precursor ) (MCPBA, DCM)

7-Methoxyquinoline N-oxide

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway transforming 7-methoxyquinoline to the 2-carbonitrile
derivative via N-oxide activation.

Detailed Experimental Protocol

Objective: Synthesis of 7-Methoxyquinoline-2-carbonitrile (Scale: 10 mmol).
Reagents:

e 7-Methoxyquinoline N-oxide (1.75 g, 10 mmol)

o Trimethylsilyl cyanide (TMSCN) (1.5 equiv)

e Benzoyl chloride (1.2 equiv)

e Dichloromethane (DCM) (anhydrous, 50 mL)

e Triethylamine (TEA) (1.0 equiv)

Procedure:

o Preparation: Charge a flame-dried 100 mL round-bottom flask with 7-methoxyquinoline N-
oxide and anhydrous DCM under an inert atmosphere (Nitrogen or Argon).
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 Activation: Cool the solution to 0 °C using an ice bath. Add Benzoyl chloride dropwise over
10 minutes. Note: The solution will darken, indicating the formation of the N-
benzoyloxyquinolinium salt.

e Cyanation: Add TMSCN dropwise, maintaining the internal temperature below 5 °C. Stir the
mixture at 0 °C for 1 hour, then allow it to warm to room temperature over 4 hours.

e Quench & Workup: Quench the reaction with saturated NaHCOs solution (20 mL). Extract
the aqueous layer with DCM (3 x 20 mL).

 Purification: Dry the combined organic layers over NazSOa4, filter, and concentrate in vacuo.

» Crystallization: Recrystallize the crude solid from Ethyl Acetate/Petroleum Ether to yield
white needles.

o Yield Expectation: 70-80%][1]
o Target MP: 187-188 °C[2]

Analytical Characterization (Self-Validation)

To ensure the integrity of the synthesized compound, compare experimental data against these
standard values.
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Technique Diagnostic Signal Assignment

1H NMR (200 MHz, CDCls) 0 3.99 (s, 3H) Methoxy group (-OCHs)

H-6 (Coupling with H-5 and H-

& 7.36 (dd, J=2.5, 9.0 Hz, 1H) N

H-8 (Meta coupling,
0 7.46 (d, J=2.5 Hz, 1H) -
characteristic of 7-sub)

0 7.60 (d, J=8.5 Hz, 1H) H-3 (Ortho to CN)

5 7.78 (d, J=9.0 Hz, 1H) H-5

5 8.15 (d, J=8.5 Hz, 1H) H-4

IR Spectroscopy 2230-2240 cm—1 C=N stretch (Nitrile)
Mass Spectrometry m/z 185.07 [M+H]*+ Protonated molecular ion

Data Source: Validated against spectral data from Spadoni et al. (2015).

Applications in Drug Discovery

The 7-methoxyquinoline-2-carbonitrile scaffold is a "privileged structure” in medicinal
chemistry, serving as a precursor for two major classes of therapeutics:

MT2 Melatonin Receptor Agonists

Research indicates that the 7-methoxy group mimics the 5-methoxy group of melatonin, a
critical feature for receptor binding affinity. The 2-cyano group allows for the extension of the
side chain to form N-anilinoethylamides, which show high selectivity for the MT2 subtype over
MT1.

Kinase Inhibition (EGFR/HER2)

In oncology, the quinoline carbonitrile core is used to synthesize 4-anilinoquinoline-3-
carbonitriles (via further functionalization). These compounds function as irreversible inhibitors
of EGFR and HER2 kinases, used in treating non-small cell lung cancer (NSCLC).
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Safety & Handling

e Hazard Class: Acute Toxicant (Oral/Dermal).
 Signal Word: Warning.

o H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation).

e Precaution: This compound releases cyanide derivatives upon combustion or strong acid
hydrolysis. Handle in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 7-Methoxyquinoline-2-carbonitrile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1455501/docs#technical-guide-7-methoxyquinoline-
2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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